N-(5-benzoyl-4-phenylthiazol-2-yl)-2-(thiophen-2-yl)acetamide
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Description
N-(5-benzoyl-4-phenylthiazol-2-yl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C22H16N2O2S2 and its molecular weight is 404.5. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
N-(5-benzoyl-4-phenylthiazol-2-yl)-2-(thiophen-2-yl)acetamide derivatives have been investigated for their potential in anticancer therapy. Studies have shown that certain derivatives exhibit selective cytotoxicity against cancer cell lines, including human lung adenocarcinoma cells. One derivative, in particular, demonstrated significant selectivity and induced apoptosis, though not as effectively as the standard cisplatin (Evren et al., 2019). Similarly, other derivatives have shown considerable anticancer activity against various cancer cell lines (Yurttaş et al., 2015).
Antimicrobial Activity
Research has also explored the antimicrobial properties of these compounds. Novel thiazole derivatives synthesized from this compound have demonstrated significant antibacterial and antifungal activities. These activities were assessed using various microbial strains, with some compounds showing high efficacy (Saravanan et al., 2010). Further studies on similar compounds have also reported good antimicrobial activity, adding to the potential of these compounds in this field (Fahim & Ismael, 2019).
Optoelectronic Properties
In the realm of materials science, the optoelectronic properties of thiazole-based polythiophenes, which include derivatives of this compound, have been investigated. These studies focused on their potential applications in conducting polymers, revealing promising optical band gaps and satisfactory switching times, hinting at their utility in electronic devices (Camurlu & Guven, 2015).
Properties
IUPAC Name |
N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-thiophen-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16N2O2S2/c25-18(14-17-12-7-13-27-17)23-22-24-19(15-8-3-1-4-9-15)21(28-22)20(26)16-10-5-2-6-11-16/h1-13H,14H2,(H,23,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVDDYDUUFZFQGG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(SC(=N2)NC(=O)CC3=CC=CS3)C(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.